Cas no 956242-20-9 (1-(2,4-dichlorophenyl)methyl-3-nitro-1H-pyrazole)

• Product Name: 1-(2,4-dichlorophenyl)methyl-3-nitro-1H-pyrazole
• CAS No: 956242-20-9
• MF: C₁₀H₇Cl₂N₃O₂
• MW: 272.087479829788
• MDL: MFCD02029252
• CID: 3059713
• PubChem ID: 4307355
• Update Time: 2025-10-31

1-(2,4-dichlorophenyl)methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dichloro-benzyl)-3-nitro-1H-pyrazole
• 1-(2,4-dichlorophenyl)methyl-3-nitro-1H-pyrazole
• AK-968/41923553
• STK349926
• CS-0269286
• EN300-230048
• 956242-20-9
• 1-[(2,4-dichlorophenyl)methyl]-3-nitro-1H-pyrazole
• BBL040145
• 1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole
• 1-[(2,4-dichlorophenyl)methyl]-3-nitropyrazole
• AKOS015922173
• AKOS000311385

• MDL： MFCD02029252
• Inchi： 1S/C10H7Cl2N3O2/c11-8-2-1-7(9(12)5-8)6-14-4-3-10(13-14)15(16)17/h1-5H,6H2
• InChI Key： WOZZLGDAWMYIKA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C=CC([N+](=O)[O-])=N1)Cl

Computed Properties

• Exact Mass: 270.9915319Da
• Monoisotopic Mass: 270.9915319Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(2,4-dichlorophenyl)methyl-3-nitro-1H-pyrazole

Comprehensive Overview of 1-(2,4-dichlorophenyl)methyl-3-nitro-1H-pyrazole (CAS No. 956242-20-9)

1-(2,4-dichlorophenyl)methyl-3-nitro-1H-pyrazole (CAS No. 956242-20-9) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications. This nitro-substituted pyrazole derivative features a dichlorophenyl group, which contributes to its distinct chemical behavior. Researchers and industry professionals are increasingly interested in this compound for its versatility in synthetic chemistry and material science.

The molecular structure of 1-(2,4-dichlorophenyl)methyl-3-nitro-1H-pyrazole includes a pyrazole ring with a nitro group at the 3-position and a (2,4-dichlorophenyl)methyl substituent at the 1-position. This arrangement imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the nitro group enhances its reactivity, particularly in nucleophilic substitution reactions, while the dichlorophenyl moiety offers stability and lipophilicity.

In the context of current research trends, 1-(2,4-dichlorophenyl)methyl-3-nitro-1H-pyrazole is being explored for its potential role in agrochemicals and pharmaceuticals. For instance, its structural analogs have shown promise in the development of novel crop protection agents, addressing global concerns about food security and sustainable agriculture. Additionally, the compound's scaffold is being investigated for its applicability in drug discovery, particularly in the design of small-molecule inhibitors targeting specific enzymes or receptors.

From an industrial perspective, the synthesis and scalability of 1-(2,4-dichlorophenyl)methyl-3-nitro-1H-pyrazole are critical topics. Recent advancements in green chemistry have prompted researchers to explore eco-friendly synthetic routes for this compound, minimizing waste and reducing reliance on hazardous reagents. This aligns with the growing demand for sustainable chemical processes and the principles of circular economy.

The compound's physicochemical properties, such as solubility, melting point, and stability, are also areas of active investigation. Understanding these parameters is essential for optimizing its use in various applications. For example, its solubility profile in organic solvents makes it suitable for use in formulation chemistry, where precise control over solubility is crucial for product performance.

Another emerging area of interest is the potential of 1-(2,4-dichlorophenyl)methyl-3-nitro-1H-pyrazole in material science. Its ability to act as a building block for functional materials, such as polymers or coatings, is being explored. Researchers are particularly interested in its electron-withdrawing properties, which could enhance the performance of materials in electronic or optoelectronic devices.

Safety and regulatory considerations are also paramount when working with 1-(2,4-dichlorophenyl)methyl-3-nitro-1H-pyrazole. While it is not classified as a hazardous substance under current regulations, proper handling and storage are recommended to ensure workplace safety. This includes the use of personal protective equipment (PPE) and adherence to good laboratory practices (GLP).

In summary, 1-(2,4-dichlorophenyl)methyl-3-nitro-1H-pyrazole (CAS No. 956242-20-9) is a compound of significant scientific and industrial interest. Its unique structural features and versatile applications make it a valuable subject of ongoing research. As the fields of agrochemicals, pharmaceuticals, and material science continue to evolve, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in these domains.